Cas no 1366852-91-6 (4-(3-ethoxy-2-hydroxyphenyl)pyrrolidin-2-one)

• Product Name: 4-(3-ethoxy-2-hydroxyphenyl)pyrrolidin-2-one
• CAS No: 1366852-91-6
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6088971
• PubChem ID: 131360918
• Update Time: 2025-06-12

4-(3-ethoxy-2-hydroxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethoxy-2-hydroxyphenyl)pyrrolidin-2-one
• EN300-1836612
• 1366852-91-6

• Inchi： 1S/C12H15NO3/c1-2-16-10-5-3-4-9(12(10)15)8-6-11(14)13-7-8/h3-5,8,15H,2,6-7H2,1H3,(H,13,14)
• InChI Key： SDMUDERPZURLLR-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC=C(C=2O)OCC)CN1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-(3-ethoxy-2-hydroxyphenyl)pyrrolidin-2-one

Introduction to 4-(3-ethoxy-2-hydroxyphenyl)pyrrolidin-2-one (CAS No. 1366852-91-6)

4-(3-ethoxy-2-hydroxyphenyl)pyrrolidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1366852-91-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidinone class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of both hydroxyl and ethoxy functional groups on the aromatic ring, combined with the pyrrolidinone core, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The structure of 4-(3-ethoxy-2-hydroxyphenyl)pyrrolidin-2-one features a pyrrolidin-2-one ring connected to a substituted phenyl group. The phenyl ring is electron-rich due to the electron-donating effects of the hydroxyl (-OH) and ethoxy (-OCH₂CH₃) groups, which can influence its interaction with biological targets. This structural feature is particularly interesting for medicinal chemists as it allows for modulation of electronic properties and hydrogen bonding capabilities, enabling the design of molecules with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidinone derivatives. These compounds have shown promise in various preclinical studies as modulators of key biological pathways involved in inflammation, neurodegeneration, and cancer. The specific arrangement of functional groups in 4-(3-ethoxy-2-hydroxyphenyl)pyrrolidin-2-one makes it a compelling candidate for further investigation in these areas.

One of the most notable aspects of this compound is its potential as an inhibitor of enzymes involved in inflammatory responses. Studies have indicated that pyrrolidinone derivatives can interact with cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are central to the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. By modulating these enzymes, 4-(3-ethoxy-2-hydroxyphenyl)pyrrolidin-2-one may offer a novel approach to managing inflammatory diseases without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Furthermore, research has suggested that this compound may possess neuroprotective properties. The ability of pyrrolidinone derivatives to cross the blood-brain barrier and interact with central nervous system (CNS) receptors has been explored in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The hydroxyl and ethoxy groups in 4-(3-ethoxy-2-hydroxyphenyl)pyrrolidin-2-one are thought to play a crucial role in its ability to interact with targets such as acetylcholinesterase and other enzyme systems relevant to neuronal function.

The synthesis of 4-(3-ethoxy-2-hydroxyphenyl)pyrrolidin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted phenols or naphthols with pyrrolidine derivatives, followed by functional group transformations to introduce the hydroxyl and ethoxy groups. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

From a chemical biology perspective, understanding the interactions between 4-(3-ethoxy-2-hydroxyphenyl)pyrrolidin-2-one and biological targets is crucial for developing effective therapeutic agents. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling have been employed to elucidate the binding modes of this compound at various receptors. These studies not only provide insights into its mechanism of action but also guide future modifications to enhance its potency and selectivity.

The pharmacokinetic properties of 4-(3-ethoxy-2-hydroxyphenyl)pyrrolidin-2-one are also under investigation. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) are critical determinants of its clinical efficacy. Researchers are exploring ways to improve solubility through prodrug strategies or by optimizing molecular structure to enhance bioavailability. Additionally, understanding metabolic pathways that lead to drug degradation is essential for predicting shelf life and potential side effects.

In conclusion,4-(3-ethoxy-2-hydroxyphenyl)pyrrolidin-2-one represents a promising scaffold for developing novel therapeutic agents with applications in inflammation management and neuroprotection. Its unique structural features offer opportunities for designing molecules with improved pharmacological profiles. As research continues to uncover new biological activities and synthetic strategies for this compound,CAS No. 1366852-91-6 will undoubtedly remain a key focus in pharmaceutical chemistry.